Cas no 130753-13-8 (Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 130753-13-8
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD14279161
• CID: 64080
• PubChem ID: 14682535
• Update Time: 2025-11-01

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• N-CBZ-NORTROPINONE
• N-Cbz-Notropinone
• Benzyl 3-oxo-8-azabicyclo-[3.2.1]octane-8-carboxylate
• N-Cbz-4-Nortropinone
• N-CBZNORTROPINONE
• 3-oxo-8-azabicyclo[3.2.1]octan-8-carboxylic acid benzyl ester
• 8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-one
• 8-Cbz-3-oxo-8-azabicyclo[3.2.1]octane
• benzyl 4-oxotropane-N-carboxylate
• cbz-protected 8-aza-bicyclo[3.2.1]octan-3-one
• (1S)-BENZYL 3-OXO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• benzyl (1s)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• Benzyl (1S,5R)-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• (1R)-tert-Butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• 8-Benzyloxycarbonyl-8- azabicyclo[3.2.1]octan-3-one
• CS-W001259
• SCHEMBL154134
• RMIQGRJJCNFRRU-UHFFFAOYSA-N
• FT-0630278
• Benzyl3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• MFCD14279161
• AKOS015909368
• DTXSID80926890
• 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid benzyl ester
• EN300-7030645
• 130753-13-8
• DS-1099
• SY004646
• benzyl 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylate
• 3-oxo-8-azabicyclo[3,2,1]octan-8-carboxylic acid benzyl ester
• AC-4294
• SB19958
• AMY4949
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-oxo-, phenylmethyl ester
• N-Cbz-nortropinone ,97%

• MDL： MFCD14279161
• Inchi： 1S/C15H17NO3/c17-14-8-12-6-7-13(9-14)16(12)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： RMIQGRJJCNFRRU-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.12100
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.241
• Melting Point: 30-40°C
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2℃
• Refractive Index: 1.579
• PSA: 46.61000
• LogP: 2.45700

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 130753-13-8): A Comprehensive Overview

Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 130753-13-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and the presence of a benzyl ester group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate is composed of an 8-azabicyclo[3.2.1]octane core, which is a nitrogen-containing bicyclic system, and a benzyl ester moiety attached to the carboxylic acid group at the 8-position. The presence of the oxo group at the 3-position adds to the compound's structural complexity and contributes to its unique pharmacological properties.

Recent studies have highlighted the potential of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery and development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate for several GPCRs, including serotonin receptors (5-HT_2A and 5-HT_2C) and dopamine receptors (D₂). The results showed that this compound exhibited high affinity and selectivity for these receptors, suggesting its potential as a lead compound for the development of novel drugs targeting these pathways.

Furthermore, Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate has been studied for its anti-inflammatory properties. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, indicating its potential use in treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate have also been evaluated in preclinical studies. These studies revealed that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

In addition to its therapeutic potential, Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate has been explored for its use as a synthetic intermediate in the preparation of other bioactive compounds. Its versatile chemical structure allows for easy functionalization, making it a valuable building block in organic synthesis.

The synthesis of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate has been optimized through various synthetic routes, with recent advancements focusing on improving yield and reducing environmental impact. One such method involves the use of transition-metal-catalyzed reactions to construct the bicyclic core efficiently.

The safety profile of Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate has been extensively evaluated in preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 130753-13-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent or synthetic intermediate.